Cas no 105652-88-8 (2-Cyclohexen-1-one,5,5-dimethyl-3-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-)

• Product Name: 2-Cyclohexen-1-one,5,5-dimethyl-3-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-
• CAS No: 105652-88-8
• MF: C₁₇H₁₉NOS
• MW: 285.403863191605
• CID: 1158877
• Update Time: 2024-07-26

2-Cyclohexen-1-one,5,5-dimethyl-3-[(3-methyl-2(3H)-benzothiazolylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,5,5-dimethyl-3-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-
• 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-

• Inchi： 1S/C17H19NOS/c1-17(2)10-12(8-13(19)11-17)9-16-18(3)14-6-4-5-7-15(14)20-16/h4-9H,10-11H2,1-3H3
• InChI Key： ZZBBFZBTJFNBHY-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(C=C2N(C)C3=CC=CC=C3S2)=C1

Computed Properties

• Exact Mass: 285.11887

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 393.9±42.0 °C(Predicted)
• PSA: 20.31
• pka: -0.33±0.20(Predicted)